Cas no 1002-64-8 (2,8-Decadiene-4,6-diyn-1-ol, acetate, (E,E)-)

2,8-Decadiene-4,6-diyn-1-ol, acetate, (E,E)- structure

1002-64-8 structure

Product Name:2,8-Decadiene-4,6-diyn-1-ol, acetate, (E,E)-

CAS No:1002-64-8

Molecular Formula:C_₁₂H_₁₂O_₂

Molecular Weight:206.23776

CID:1125237

PubChem ID:13845788

2,8-Decadiene-4,6-diyn-1-ol, acetate, (E,E)- Properties

Names and Identifiers

- 2,8-Decadiene-4,6-diyn-1-ol, acetate, (E,E)-
- (2E,8E)-2,8-Decadiene-4,6-diyn-1-ol acetate
- acetic acid,deca-2,8-dien-4,6-diyn-1-ol
- [(2E,8E)-deca-2,8-dien-4,6-diynyl] acetate
- 1002-64-8
- (2E,8E)-DECA-2,8-DIEN-4,6-DIYN-1-YL ACETATE
- +Expand
- InChIKey： UMCLGRSXAWVDFB-PWGWRZEZSA-N
- Inchi： InChI=1S/C12H12O2/c1-3-4-5-6-7-8-9-10-11-14-12(2)13/h3-4,9-10H,11H2,1-2H3/b4-3-,10-9+
- SMILES： C\C=C/C#CC#C\C=C\COC(C)=O

Computed Properties

Exact Mass: 188.083729621g/mol
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Rotatable Bond Count: 4
Monoisotopic Mass: 188.083729621g/mol
Heavy Atom Count: 14
Complexity: 360
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 2
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 2.4
Topological Polar Surface Area: 26.3Å²

2,8-Decadiene-4,6-diyn-1-ol, acetate, (E,E)- Related Literature

1. Organizing multivalency in carbohydrate recognition

Christian Müller,Guillaume Despras,Thisbe K. Lindhorst Chem. Soc. Rev., 2016,45, 3275-3302
2. Front cover

Polym. Chem., 2020,11, 5551-5552
3. The detrimental influence of bacteria (E. coli, Shigella and Salmonella) on the degradation of organic compounds (and vice versa) in TiO2 photocatalysis and near-neutral photo-Fenton processes under simulated solar light

Alejandro Moncayo-Lasso,Luis Enrique Mora-Arismendi,Julián Andrés Rengifo-Herrera,Janeth Sanabria,Norberto Benítez,César Pulgarin Photochem. Photobiol. Sci., 2012,11, 821-827
4. Post-assembly modification of polymeric composite membranes using spin drying for fuel cell applications†

Ki Ro Yoon,Sung Hyun Kwon,Kyung Jin Lee,Sunhee Jo,Ju Sung Lee,Kwan-Young Lee,Seung Woo Lee,Seung Geol Lee,Jin Young Kim J. Mater. Chem. A, 2019,7, 7380-7388
5. Improvement of electrochemical performance of rechargeable lithium–selenium batteries by inserting a free-standing carbon interlayer†

Zhian Zhang,Zhiyong Zhang,Kai Zhang,Xing Yang,Qiang Li RSC Adv., 2014,4, 15489-15492
6. Facile synthesis and photoelectric properties of carbon dots with upconversion fluorescence using arc-synthesized carbon by-products†

Yanjie Su,Minmin Xie,Xiaonan Lu,Hao Wei,Huijuan Geng,Zhi Yang,Yafei Zhang RSC Adv., 2014,4, 4839-4842
7. Correction: Affinity binding of chicken apolipoprotein A1 to a novel flax orbitide (linusorb)

Pramodkumar D. Jadhav RSC Adv., 2020,10, 14803-14803
8. Dietary nucleotides supplementation during the suckling period improves the antioxidative ability of neonates with intrauterine growth retardation when using a pig model†

RSC Adv., 2018,8, 16152-16160
9. Improved photoelectrochemical performance of Ti-doped α-Fe2O3 thin films by surface modification with fluoride†

Yong-Sheng Hu,Alan Kleiman-Shwarsctein,Eric W. McFarland Chem. Commun., 2009, 2652-2654
10. Catalyst-free synthesis of α1-oxindole-α-hydroxyphosphonates via phospha-aldol reaction of isatins employing N-heterocyclic phosphine (NHP)-thiourea†

Nagaraju Molleti,Jun Yong Kang Org. Biomol. Chem., 2016,14, 8952-8956

Related Categories

Natural Products and Extracts Plant Extracts Plant based Plagiocheilus bogotensis

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